N-[(4-methylphenyl)methyl]-2-[[2-oxo-1-(pyridin-4-ylmethyl)-6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-yl]sulfanyl]acetamide

• IUPAC Name: N-[(4-methylphenyl)methyl]-2-[[2-oxo-1-(pyridin-4-ylmethyl)-6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-yl]sulfanyl]acetamide
• InChI: InChI=1S/C23H24N4O2S/c1-16-5-7-17(8-6-16)13-25-21(28)15-30-22-19-3-2-4-20(19)27(23(29)26-22)14-18-9-11-24-12-10-18/h5-12H,2-4,13-15H2,1H3,(H,25,28)
• InChI Key: PHPDQHVQRYCUCC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CNC(=O)CSC2=NC(=O)N(C3=C2CCC3)CC4=CC=NC=C4
• Molecular Formula: C23H24N4O2S
• Molecular Weight: 420.5 g/mol

Description

N-[(4-methylphenyl)methyl]-2-[[2-oxo-1-(pyridin-4-ylmethyl)-6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-yl]sulfanyl]acetamide is a useful research compound. Its molecular formula is C23H24N4O2S and its molecular weight is 420.53. The purity is usually 95%.
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Scientific Research Applications

Dual Inhibitory Activity on Thymidylate Synthase and Dihydrofolate Reductase

A study demonstrates the synthesis of analogs as potential dual inhibitors of human thymidylate synthase (TS) and dihydrofolate reductase (DHFR), which are key targets in cancer therapy. The compounds showed potent inhibitory activities, suggesting their potential in cancer treatment research (Gangjee et al., 2008).

Crystal Structure Analysis

Research on the crystal structures of related compounds provides insights into their molecular conformations, which is crucial for understanding their interaction with biological targets. Such studies can inform the design of more effective drug molecules (Subasri et al., 2016).

Histone Deacetylase Inhibition for Cancer Therapy

Compounds with a similar structure have been identified as selective inhibitors of histone deacetylases (HDACs), which play a significant role in the regulation of gene expression. HDAC inhibitors have emerged as promising anticancer agents. One such compound demonstrated potent anti-tumor activity and has entered clinical trials (Zhou et al., 2008).

Antitumor Activity of Thieno[3,2-d]pyrimidine Derivatives

The synthesis and evaluation of new 4-substituted thieno[3,2-d]pyrimidine derivatives have shown significant antitumor activity. This highlights the potential of these compounds in developing new anticancer drugs (Hafez & El-Gazzar, 2017).

Antimicrobial and Antituberculosis Activity

The synthesis of isoniazid clubbed pyrimidine derivatives and their evaluation for antimicrobial and antituberculosis activity underline the potential of such compounds in combating infectious diseases (Soni & Patel, 2017).